Cas no 106114-44-7 (1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-phenyl-
• CAS No: 106114-44-7
• MF: C₂₆H₃₁F₂N₃O₂
• MW: 455.540053606033
• CID: 145205
• PubChem ID: 129199
• Update Time: 2025-04-19

1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-phenyl-
• 1,3,8-Triazaspiro[4.5]decan-4-one,8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-pheny...
• 8-[4-(4-fluorophenyl)-4-oxobutyl]-3-(3-fluoropropyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• N-(3-fluoropropyl)spiroperidol
• 1,3,8-Triazaspiro(4,5)decan-4-one, 8-(4-(4-fluorophenyl)-4-oxobutyl)-3-(3-fluoropropyl)-1-phenyl-
• 106114-44-7
• DTXSID40147524

• Inchi： 1S/C26H31F2N3O2/c27-15-5-17-30-20-31(23-6-2-1-3-7-23)26(25(30)33)13-18-29(19-14-26)16-4-8-24(32)21-9-11-22(28)12-10-21/h1-3,6-7,9-12H,4-5,8,13-20H2
• InChI Key： ZTBJFYRPVFYXKB-UHFFFAOYSA-N
• SMILES： FCCCN1CN(C2C=CC=CC=2)C2(C1=O)CCN(CCCC(C1C=CC(=CC=1)F)=O)CC2

Computed Properties

• Exact Mass: 455.23863
• Monoisotopic Mass: 455.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 639.7°Cat760mmHg
• Flash Point: 340.7°C
• Refractive Index: 1.6
• PSA: 43.86
• LogP: 4.22990